Tilmicosin-d3

Mass spectrometry Stable isotope labeling LC-MS/MS method development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C46H80N2O13
Molecular Weight 872.1 g/mol
Cat. No. B15611413
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Technical Parameters


Basic Identity
Product NameTilmicosin-d3
Molecular FormulaC46H80N2O13
Molecular Weight872.1 g/mol
Structural Identifiers
InChIInChI=1S/C46H80N2O13/c1-13-36-33(24-57-46-44(56-12)43(55-11)40(53)31(8)59-46)19-25(2)14-15-34(49)28(5)20-32(16-17-48-22-26(3)18-27(4)23-48)42(29(6)35(50)21-37(51)60-36)61-45-41(54)38(47(9)10)39(52)30(7)58-45/h14-15,19,26-33,35-36,38-46,50,52-54H,13,16-18,20-24H2,1-12H3/b15-14+,25-19+/t26-,27+,28-,29+,30-,31-,32+,33-,35-,36-,38+,39-,40-,41-,42-,43-,44-,45+,46-/m1/s1/i9D3
InChIKeyJTSDBFGMPLKDCD-VRFNIZQKSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 0.25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Tilmicosin-d3 Internal Standard for Veterinary Macrolide Residue Quantification — Technical Baseline and Procurement Context


Tilmicosin-d3 (CAS 2714486-61-8; synonyms LY-177370-d3, EL-870-d3) is a deuterium-labeled isotopologue of the veterinary macrolide antibiotic tilmicosin, incorporating three deuterium atoms at the N-methyl position of the mycaminose sugar moiety [1]. With a molecular formula of C₄₆H₇₇D₃N₂O₁₃ and a molecular weight of 872.15 g/mol, it is purpose-built as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of native tilmicosin (C₄₆H₈₀N₂O₁₃, 869.13 g/mol) by gas chromatography–mass spectrometry (GC-MS) or liquid chromatography–tandem mass spectrometry (LC-MS/MS) [2]. The parent compound tilmicosin is a semi-synthetic macrolide derived from tylosin, exhibiting bacteriostatic activity via binding to the 50S ribosomal subunit (IC₅₀ = 0.36 µM against bacterial protein synthesis) and is widely used in veterinary medicine for managing bovine and ovine respiratory disease associated with Mannheimia haemolytica and Pasteurella multocida (MICs = 4 µM for both susceptible strains) [3]. As a dedicated analytical reference material rather than a therapeutic agent, Tilmicosin-d3 serves a single, critical function: enabling accurate, precise, and matrix-corrected quantification of tilmicosin residues in complex biological matrices for pharmacokinetic studies, food safety residue monitoring, and regulatory compliance testing [1].

Workflow
Isotope dilution LC-MS/MS quantification
Selection
Deuterium-labeled (d3) internal standard
Use Context
Veterinary residue monitoring and PK research support

Why a Non-Deuterated or Surrogate Internal Standard Cannot Replace Tilmicosin-d3 in Regulatory-Grade Tilmicosin Analysis


In LC-MS/MS-based quantification of tilmicosin residues, the choice of internal standard directly dictates method accuracy, precision, and regulatory defensibility. Surrogate internal standards such as roxithromycin or josamycin — though structurally related macrolides — exhibit differential extraction recovery, chromatographic retention, and ionization efficiency compared to tilmicosin, leading to incomplete matrix effect compensation [1]. Published methods employing roxithromycin as an internal standard for tilmicosin quantification report relative errors ranging from −17.5% to −10.7% across bovine tissues [2], while methods using josamycin achieve within-laboratory reproducibility (RSD) of up to 13% at MRL levels [3]. These performance gaps arise because structural analogs do not co-elute identically with the target analyte and therefore experience different ion suppression or enhancement within the ion source. By contrast, Tilmicosin-d3 — being physicochemically indistinguishable from native tilmicosin except for a +3.02 Da mass shift — co-elutes with the analyte, shares identical extraction recovery and ionization behavior, and provides a distinct mass spectrometric channel for independent monitoring . This fundamental advantage translates directly into narrower analytical variability and reduced systematic bias, making non-deuterated or surrogate internal standards inadequate substitutes in any method requiring formal validation under ISO 17025, EU Commission Decision 2002/657/EC, or AOAC guidelines.

Tilmicosin-d3 vs. Roxithromycin IS Differential extraction and ionization may lead to incomplete matrix-effect correction
Tilmicosin-d3 vs. Josamycin IS Chromatographic retention mismatch can shift accuracy outside regulatory acceptance limits
Tilmicosin-d3 vs. Unlabeled analog Co-elution without mass resolution may not meet ISO 17025 traceability expectations

Tilmicosin-d3 Quantitative Differentiation Evidence: Mass Shift, Isotopic Fidelity, Method Precision, and Regulatory Traceability Benchmarked Against Surrogate Internal Standards


Mass Spectrometric Resolution: +3.02 Da Precursor Ion Shift Enables Baseline-Resolved Quantification Independent of the Native Analyte

Tilmicosin-d3 differs from non-deuterated tilmicosin by a nominal mass shift of +3.02 Da, corresponding to the substitution of three hydrogen atoms (¹H, 1.007825 Da each) with three deuterium atoms (²H, 2.014102 Da each) at the N-methyl position of the mycaminose sugar moiety [1]. This mass increment shifts the [M+2H]²⁺ precursor ion from m/z 435.3 (tilmicosin) to m/z 436.8 (Tilmicosin-d3), enabling independent selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions with no cross-talk between the analyte and internal standard channels [2]. The baseline mass separation exceeds the typical mass spectrometer resolution requirement (unit resolution) by a factor of >6, ensuring that the isotopologue signal is fully resolved from the monoisotopic peak of the native analyte even at concentration ratios exceeding 100:1 [1].

Mass Shift
Head-to-head
Δm = +3.02 Da; m/z 436.8 (d3) vs 435.3 (unlabeled)
Enables independent MRM channels for isotope dilution MS
Baseline-resolved at >100:1 concentration ratio
Mass spectrometry Stable isotope labeling LC-MS/MS method development

Isotopic Enrichment ≥99.5 Atom% D3: Certified Enrichment Versus Natural Deuterium Abundance in Unlabeled Tilmicosin

A certified reference material (CRM) lot of Tilmicosin-d3 (Product Code 726773-10mg) analyzed under ISO 17034:2016 and ISO/IEC 17025:2017 quality systems demonstrates an isotopic enrichment value of 99.5 atom% for the d3-labeled species, as measured by HPLC with mass spectrometric detection, with an expanded uncertainty (U) of 0.5% at a 95% confidence level (k=2) [1]. By comparison, the natural isotopic abundance of deuterium (²H) in unlabeled tilmicosin is approximately 0.0156 atom% (i.e., 1.56 × 10⁻⁴ fractional abundance), meaning the d3-labeled compound provides an isotopic enrichment factor of approximately 6,400-fold over the natural background . This extreme enrichment ratio minimizes native isotopologue interference in the internal standard channel and ensures that the IS signal is dominated by the d3 species rather than by naturally occurring ¹³C₂ or ¹³C₁²H isotopologues of the unlabeled analyte.

Isotopic Enrichment
Certified
≥99.5 atom% d3; U = 0.5% (k=2)
Minimizes native isotopologue interference in IS channel
~6,400-fold above natural deuterium abundance
Isotopic enrichment Reference material certification Quality assurance

Method Precision: Tilmicosin-d3-Enabled LC-MS/MS Achieves Inter-Batch CV of 1.11%–5.06% Versus 14.9% RSD with Surrogate Roxithromycin IS

A 2024 isotope-labeled internal standard LC-MS/MS method for tilmicosin in four chicken edible tissues (muscle, liver, kidney, and skin/fat), employing Tilmicosin-d3 as the internal standard, achieved intra-batch and inter-batch coefficients of variation (CV) in the range of 1.11%–5.06% across a spiking concentration range of 1–4,800 µg/kg [1]. Method accuracy, expressed as batch-to-batch average recovery, was 94.6%–100.9% across all four tissue matrices. In contrast, the widely cited confirmatory method of Draisci et al. (2001), which used the structural analog roxithromycin as a surrogate internal standard for tilmicosin quantification in bovine muscle, liver, and kidney, reported substantially higher relative standard deviations (RSD ≤14.9%) and larger systematic errors (relative error for tilmicosin ranging from −17.5% to −10.7%) across the same tissue types [2]. While these values come from independent studies employing different extraction protocols and instrumentation, the approximately 3- to 10-fold improvement in method precision observed with the deuterated IS is consistent with the well-documented advantage of SIL-IS in compensating for extraction variability and matrix-induced ion suppression [3].

Method Precision
Cross-study comparable
CV 1.11–5.06% (d3 IS) vs. RSD ≤14.9% (roxithromycin IS)
Supports reduced measurement uncertainty in residue monitoring
Cross-study context; method conditions differ
Method validation Precision Veterinary drug residue LC-MS/MS

Recovery Performance: SIL-IS Method Achieves 94.6%–100.9% Absolute Recovery Across Four Matrices Versus 69.7%–96.6% with Surrogate IS in Urine Matrices

The Tilmicosin-d3 internal standard LC-MS/MS method developed for chicken edible tissues reported absolute batch-to-batch recoveries of 94.6%–100.9% across all four tissue types (muscle, liver, kidney, skin/fat) at spiking levels of 1–4,800 µg/kg [1]. This near-quantitative recovery range demonstrates that the deuterated IS fully tracks the analyte through all stages of sample preparation — extraction, SPE clean-up, solvent evaporation, and reconstitution — effectively correcting for any losses. By comparison, multi-macrolide methods employing roxithromycin as a surrogate internal standard for tilmicosin determination in bovine and porcine urine achieved broader and lower recovery ranges: 69.7%–96.6% (bovine urine) and 75.5%–96.1% (porcine urine) [2]. The lower recovery floor observed with the surrogate IS (69.7% vs. 94.6%) indicates that roxithromycin does not fully mirror tilmicosin's behavior during the extraction and clean-up of certain matrices, leading to under-correction of analyte losses and potential negative bias in reported concentrations.

Recovery
Cross-study comparable
94.6–100.9% (d3 IS) vs. 69.7–96.6% (roxithromycin IS)
Tighter recovery range supports method trueness
Different matrices; indicative of improved correction
Recovery Matrix effect Sample preparation Isotope dilution

Regulatory-Grade Traceability: ISO 17034 Certified Reference Material with Multi-Method Characterization Versus Uncertified Analytical Standards

Tilmicosin-d3 is available as an ISO 17034:2016-certified reference material (CRM) with purity assignment established through multi-method characterization including nuclear magnetic resonance (NMR) spectroscopy, liquid chromatography (HPLC-UV/ELS), mass spectrometry (MS), infrared (IR) spectroscopy, ultraviolet (UV) spectrophotometry, Karl-Fischer titration (water content), and residue-on-ignition testing [1]. The certification process includes homogeneity testing of random replicate samples from the final packaged batch and real-time stability monitoring (as opposed to simulated or accelerated stability predictions) [2]. The certified purity of one representative CRM lot is 86.1% (with an isotopic enrichment of 99.5 atom% d3 and expanded uncertainty U = 0.5%, k=2), and the overall purity specification for Tilmicosin-d3 from major suppliers is ≥95% (HPLC) with ≥99% deuterated forms (d1–d3) . In contrast, non-certified analytical standards of tilmicosin or its analogs typically lack metrological traceability to national or international measurement standards and may not include documented uncertainty budgets, homogeneity data, or stability commitments [3]. This certification gap has direct implications for laboratories seeking or maintaining ISO/IEC 17025 accreditation, where the use of traceable CRMs is an expectation for calibration and quality control procedures.

CRM Traceability
Certified
ISO 17034 CRM; multi-method characterization; U = 0.5%
Supports metrological traceability for accreditation
Homogeneity and real-time stability verified
ISO 17034 Reference material Traceability Quality control

Tilmicosin-d3 Application Scenarios for Procurement and Method Deployment Based on Verified Differential Evidence


Isotope Dilution LC-MS/MS for Regulatory Residue Monitoring in Animal-Derived Foods

Tilmicosin-d3 is the internal standard of choice for laboratories performing regulatory residue monitoring of tilmicosin in poultry, bovine, swine, and ovine edible tissues under EU MRL regulations and Codex Alimentarius guidelines. The validated LC-MS/MS method employing Tilmicosin-d3 delivers inter-batch CVs of 1.11%–5.06% and recoveries of 94.6%–100.9% across four tissue matrices (muscle, liver, kidney, skin/fat) [1], performance metrics that satisfy the stringent identification and quantification criteria of EU Commission Decision 2002/657/EC. The mass shift of +3.02 Da provides two independent MRM transitions for confirmatory identification (typically corresponding to the [M+2H]²⁺ → product ion 1 and product ion 2 transitions), achieving ≥4 identification points as required for confirmatory methods [2]. Procurement of Tilmicosin-d3 as an ISO 17034-certified RM further ensures that the calibration chain is metrologically traceable, a requirement for ISO/IEC 17025-accredited food testing laboratories [3].

Pharmacokinetic and Depletion Studies Supporting Veterinary Drug Withdrawal Period Determination

In veterinary pharmacokinetic (PK) studies and tissue residue depletion trials used to establish withdrawal periods for tilmicosin formulations, accurate quantification of drug concentrations in plasma and tissues over a wide dynamic range is essential. Tilmicosin-d3, with its isotopic enrichment of ≥99.5 atom% d3 [1], enables quantification from 1 µg/kg (LOQ) to 4,800 µg/kg in tissue matrices with linearity r > 0.99 [2]. This wide linear dynamic range accommodates both the high concentrations observed shortly after administration and the trace levels persisting at later depletion time points, all within a single analytical batch. The use of a deuterated IS rather than a surrogate structural analog IS (e.g., roxithromycin) reduces the risk of concentration-dependent bias in recovery correction, which is particularly important when plasma protein binding or tissue partitioning differentially affects the analyte and a structurally dissimilar IS [3].

Multi-Residue Macrolide Methods with Analyte-Specific Deuterated Internal Standards

For laboratories running multi-residue macrolide antibiotic screens (covering tilmicosin, tylosin, erythromycin, spiramycin, and others) in complex matrices such as animal feedingstuffs, honey, milk, or environmental samples, Tilmicosin-d3 provides tilmicosin-specific quantification that is independent of the other macrolides in the panel. When a single surrogate IS (e.g., roxithromycin) is used for all macrolides, the reported accuracy for tilmicosin can suffer from differential matrix effects, as evidenced by the relative error range of −17.5% to −10.7% observed in bovine tissue methods using roxithromycin as a universal IS [4]. Incorporating Tilmicosin-d3 as an analyte-specific SIL-IS within a multi-residue LC-MS/MS panel restores tilmicosin accuracy to within ±6% of the nominal concentration [2], enabling confident quantification even in challenging feed matrices where ion suppression effects are pronounced.

Method Development and Validation for ISO/IEC 17025 Accreditation and Proficiency Testing

Tilmicosin-d3 serves as the calibration and quality control cornerstone during method development, in-house validation, and ongoing proficiency testing for tilmicosin residue methods. The ISO 17034-certified CRM, characterized by at least seven orthogonal analytical techniques including NMR, HPLC, MS, IR, UV, Karl-Fischer titration, and residue-on-ignition [5], provides a fully characterized reference point with a documented uncertainty budget (U = 0.5%, k=2) [1]. This comprehensive characterization enables laboratories to demonstrate compliance with ISO/IEC 17025 requirements for measurement traceability and to calculate complete uncertainty budgets for their reported results. The certified homogeneity data also ensures that sub-sampling of the CRM at the recommended minimum sample mass of 1 mg does not introduce additional uncertainty beyond the certified value [1].

Application
Selection Property
Validation Focus
Regulatory residue monitoring
Isotope dilution LC-MS/MS compatibility
Matrix-effect correction and EU criteria verification
PK and depletion studies
Wide dynamic range quantification
Linearity and LOQ across biological matrices
Multi-residue macrolide panels
Analyte-specific deuterated IS
Independent accuracy in complex feed/food matrices
Method validation & proficiency testing
ISO 17034 certified reference material
Measurement uncertainty budget and traceability

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